Cas no 87978-66-3 (Butanedioic acid, 2-hydroxy-2-(2-hydroxyethyl)-, dimethyl ester)

• Product Name: Butanedioic acid, 2-hydroxy-2-(2-hydroxyethyl)-, dimethyl ester
• CAS No: 87978-66-3
• MF: C₈H₁₄O₆
• MW: 206.193163394928
• CID: 649668
• PubChem ID: 71411642
• Update Time: 2025-04-19

Butanedioic acid, 2-hydroxy-2-(2-hydroxyethyl)-, dimethyl ester Chemical and Physical Properties

Names and Identifiers

• Butanedioic acid, 2-hydroxy-2-(2-hydroxyethyl)-, dimethyl ester
• dimethyl 2-hydroxy-2-(2-hydroxyethyl)butanedioate
• DTXSID10831241
• 87978-66-3

• Inchi： 1S/C8H14O6/c1-13-6(10)5-8(12,3-4-9)7(11)14-2/h9,12H,3-5H2,1-2H3
• InChI Key： REZYSVPQWGNGBN-UHFFFAOYSA-N
• SMILES： OC(C(=O)OC)(CC(=O)OC)CCO

Computed Properties

• Exact Mass: 206.07903816g/mol
• Monoisotopic Mass: 206.07903816g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 14
• Rotatable Bond Count: 7
• Complexity: 214
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.2
• Topological Polar Surface Area: 93.1Ų